Higenamine Hydrobromide
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Description
Higenamine, also known as norcoclaurine, is a chemical compound found in a variety of plants including Nandina domestica (fruit), Aconitum carmichaelii (root), Asarum heterotropioides, Galium divaricatum (stem and vine), Annona squamosa, and Nelumbo nucifera (lotus seeds) . It’s used in sports and weight loss dietary supplements . Higenamine is a natural product with multiple targets in heart diseases .
Synthesis Analysis
Higenamine is a tetrahydroisoquinoline that has β-adrenergic receptor agonist activity. The biosynthesis of higenamine involves the participation of norcoclaurine synthase, which controls the stereochemistry to construct the (S)-isomer . An efficient, stereoselective, green synthesis of (S)-norcoclaurine (higenamine) has been developed using the recombinant (S)-norcoclaurine synthase (NCS) enzyme .Molecular Structure Analysis
Higenamine was examined by X-ray crystallographic analysis as its hydrobromide. The crystals are triclinic, space group P, with Z = 2 in a unit cell of dimensions a = 10.071 (7), b = 9.111 (7), c = 9.643 (7)Å, α= 105.56 (8), β= 103.73 (7), γ = 64.73 (5)° .Chemical Reactions Analysis
Higenamine has desirable pharmacokinetic characteristics. The peak concentrations (Cmax) of higenamine ranged from 15.1 to 44.0 ng/mL. The half-life of higenamine was 0.133 h (range, 0.107–0.166 h), while the area under concentration-time curve (AUC), extrapolated to infinity, was 5.39 ng·h·mL-1 (range, 3.2-6.8 ng·h·mL-1). The volume of distribution (V) was 48 L (range, 30.8–80.6 L). The total clearance (CL) was 249 L/h (range, 199-336 L/h). Within 8 h, 9.3% (range, 4.6%–12.4%) of higenamine was recovered in the urine .Physical And Chemical Properties Analysis
The half-life of higenamine is 0.133 h (range, 0.107–0.166 h), while the area under concentration-time curve (AUC), extrapolated to infinity, is 5.39 ng·h·mL-1 (range, 3.2-6.8 ng·h·mL-1). The volume of distribution (V) is 48 L (range, 30.8–80.6 L). The total clearance (CL) is 249 L/h (range, 199-336 L/h) .Future Directions
Given that higenamine has a fast metabolic rate and a short half-life, improving its therapeutic effects and increasing its utilization are important directions for future research . The literature shows that higenamine may have a potent effect on complex heart diseases, and proves the profound medicinal value of higenamine in heart disease .
properties
CAS RN |
63604-85-3 |
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Product Name |
Higenamine Hydrobromide |
Molecular Formula |
C16H19BrNO3+ |
Molecular Weight |
353.236 |
IUPAC Name |
[4-[(6,7-dihydroxy-1,2,3,4-tetrahydroisoquinolin-2-ium-1-yl)methyl]phenyl]oxidanium;bromide |
InChI |
InChI=1S/C16H17NO3.BrH/c18-12-3-1-10(2-4-12)7-14-13-9-16(20)15(19)8-11(13)5-6-17-14;/h1-4,8-9,14,17-20H,5-7H2;1H/p+1 |
InChI Key |
KNUKFIRMGSQPEM-UHFFFAOYSA-O |
SMILES |
C1C[NH2+]C(C2=CC(=C(C=C21)O)O)CC3=CC=C(C=C3)[OH2+].[Br-] |
synonyms |
1,2,3,4-Tetrahydro-1-[(4-hydroxyphenyl)methyl]-6,7-isoquinolinediol Hydrobromide; _x000B_(+/-)-1,2,3,4-Tetrahydro-1-[(4-hydroxyphenyl)methyl]-6,7-isoquinolinediol Hydrobromide; (+/-)-O-demethyl-Coclaurine Hydrobromide; (RS)-Norcoclaurine Hydrobromide; (+/-) |
Origin of Product |
United States |
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